Cas no 2088829-11-0 (3-(hydroxymethyl)-5-2-(trimethylsilyl)ethynylbenzene-1-sulfonyl fluoride)

3-(Hydroxymethyl)-5-(2-(trimethylsilyl)ethynyl)benzene-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring a hydroxymethyl group and a trimethylsilyl-protected ethynyl moiety. This compound is valuable in chemical synthesis and bioconjugation applications due to its reactive sulfonyl fluoride group, which selectively modifies serine residues in proteins under mild conditions. The hydroxymethyl group enhances solubility and provides a handle for further functionalization, while the trimethylsilyl-ethynyl group offers stability and versatility in click chemistry reactions. Its unique structure makes it particularly useful for probe development, activity-based protein profiling (ABPP), and covalent inhibitor design, combining selectivity with modular reactivity for advanced research applications.

3-(hydroxymethyl)-5-2-(trimethylsilyl)ethynylbenzene-1-sulfonyl fluoride structure

2088829-11-0 structure

Product Name:3-(hydroxymethyl)-5-2-(trimethylsilyl)ethynylbenzene-1-sulfonyl fluoride

CAS No:2088829-11-0

MF:C₁₂H₁₅FO₃SSi

MW:286.39460682869

CID:5936896

PubChem ID:165488479

Update Time:2025-06-07

3-(hydroxymethyl)-5-2-(trimethylsilyl)ethynylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 3-(Hydroxymethyl)-5-[2-(trimethylsilyl)ethynyl]benzenesulfonyl fluoride
- 3-(hydroxymethyl)-5-2-(trimethylsilyl)ethynylbenzene-1-sulfonyl fluoride
- EN300-1165499
- 3-(hydroxymethyl)-5-[2-(trimethylsilyl)ethynyl]benzene-1-sulfonyl fluoride
- 2088829-11-0
- Inchi： 1S/C12H15FO3SSi/c1-18(2,3)5-4-10-6-11(9-14)8-12(7-10)17(13,15)16/h6-8,14H,9H2,1-3H3
- InChI Key： JEOMOCQCVHUEBJ-UHFFFAOYSA-N
- SMILES： C1(S(F)(=O)=O)=CC(C#C[Si](C)(C)C)=CC(CO)=C1

Computed Properties

Exact Mass: 286.04952021g/mol
Monoisotopic Mass: 286.04952021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 376.3±42.0 °C(Predicted)
pka: 14.01±0.10(Predicted)

3-(hydroxymethyl)-5-2-(trimethylsilyl)ethynylbenzene-1-sulfonyl fluoride Pricemore >>

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Enamine	EN300-1165499-0.05g	3-(hydroxymethyl)-5-[2-(trimethylsilyl)ethynyl]benzene-1-sulfonyl fluoride	2088829-11-0	0.05g	$1200.0	2023-06-08
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